Cas no 69838-54-6 (2-Chloro-N-4-(3-Chlorophenoxy)PhenylAcetamide)

• Product Name: 2-Chloro-N-4-(3-Chlorophenoxy)PhenylAcetamide
• CAS No: 69838-54-6
• MF: C₁₄H₁₁Cl₂NO₂
• MW: 296.148641824722
• CID: 1740138
• PubChem ID: 12604385
• Update Time: 2025-07-23

2-Chloro-N-4-(3-Chlorophenoxy)PhenylAcetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-[4-(3-chlorophenoxy)phenyl]-
• G38457
• DTXSID401245099
• CS-0252468
• 69838-54-6
• EN300-60438
• 2-chloro-N-[4-(3-chlorophenoxy)phenyl]acetamide
• Z945119176
• 2-Chloro-N-4-(3-Chlorophenoxy)PhenylAcetamide

• Inchi： 1S/C14H11Cl2NO2/c15-9-14(18)17-11-4-6-12(7-5-11)19-13-3-1-2-10(16)8-13/h1-8H,9H2,(H,17,18)
• InChI Key： BPROOLMEEMVDHI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OC1C=CC(=CC=1)NC(CCl)=O

Computed Properties

• Exact Mass: 295.01683
• Monoisotopic Mass: 295.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 465.8±40.0 °C at 760 mmHg
• Flash Point: 235.5±27.3 °C
• PSA: 38.33
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Chloro-N-4-(3-Chlorophenoxy)PhenylAcetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-Chloro-N-4-(3-Chlorophenoxy)PhenylAcetamide

Introduction to 2-Chloro-N-4-(3-Chlorophenoxy)PhenylAcetamide (CAS No. 69838-54-6)

2-Chloro-N-4-(3-Chlorophenoxy)PhenylAcetamide, identified by its CAS number 69838-54-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The structural features of 2-Chloro-N-4-(3-Chlorophenoxy)PhenylAcetamide, particularly the presence of chloro substituents and a phenoxy group, contribute to its unique chemical properties and potential therapeutic applications.

The molecular structure of 2-Chloro-N-4-(3-Chlorophenoxy)PhenylAcetamide consists of a phenyl ring substituted with a chloro group at the 2-position and a phenoxy group at the 4-position, linked to an acetamide moiety. This arrangement imparts specific electronic and steric properties that are crucial for its interaction with biological targets. The chloro groups, in particular, are known to enhance the lipophilicity and binding affinity of small molecules, which is a critical factor in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Chloro-N-4-(3-Chlorophenoxy)PhenylAcetamide due to its structural similarity to known bioactive compounds. Researchers have been investigating its role in various therapeutic contexts, including anti-inflammatory, antiviral, and anticancer applications. The phenoxy group, for instance, is frequently found in pharmaceuticals due to its ability to modulate enzyme activity and receptor binding.

One of the most compelling aspects of 2-Chloro-N-4-(3-Chlorophenoxy)PhenylAcetamide is its potential as a lead compound for the development of novel therapeutics. Studies have demonstrated that derivatives of this molecule can exhibit significant activity against certain disease-causing agents. For example, modifications to the chloro substituents have shown promise in enhancing the efficacy of drugs targeting specific enzymatic pathways. This underscores the importance of structural optimization in pharmaceutical research.

The synthesis of 2-Chloro-N-4-(3-Chlorophenoxy)PhenylAcetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chloro groups into the phenyl ring is typically achieved through chlorination reactions, while the attachment of the phenoxy group and acetamide moiety involves nucleophilic substitution and condensation reactions, respectively. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

From a computational chemistry perspective, 2-Chloro-N-4-(3-Chlorophenoxy)PhenylAcetamide has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into the binding modes of the compound and have helped guide the design of more potent derivatives. The use of computational methods has not only accelerated the drug discovery process but also reduced the need for extensive experimental trials.

The pharmacokinetic properties of 2-Chloro-N-4-(3-Chlorophenoxy)PhenylAcetamide are another area of active investigation. Researchers are particularly interested in understanding how this compound is metabolized in vivo and how it distributes within different tissues. This information is crucial for optimizing dosing regimens and minimizing potential side effects. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing the metabolic pathways associated with this compound.

In conclusion, 2-Chloro-N-4-(3-Chlorophenoxy)PhenylAcetamide (CAS No. 69838-54-6) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too does its potential as a therapeutic agent. The continued exploration of this compound and its derivatives will undoubtedly contribute to advancements in medicine and healthcare.